Cas no 90271-86-6 (5-bromo-1H-indole-3-carbonitrile)

5-Bromo-1H-indole-3-carbonitrile is a brominated indole derivative featuring a cyano group at the 3-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure enables applications in the development of biologically active compounds, particularly in medicinal chemistry for targeting heterocyclic scaffolds. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the electron-withdrawing nitrile group contributes to its utility in constructing complex molecular architectures. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. It is commonly employed in the synthesis of agrochemicals, pharmaceuticals, and advanced materials.
5-bromo-1H-indole-3-carbonitrile structure
90271-86-6 structure
Product Name:5-bromo-1H-indole-3-carbonitrile
CAS No:90271-86-6
MF:C9H5BrN2
MW:221.053400754929
MDL:MFCD04127133
CID:61391
PubChem ID:3623354
Update Time:2025-05-23

5-bromo-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-cyanoindole
    • 5-bromo-1H-indole-3-carbonitrile
    • Indole-3-carbonitrile,5-bromo- (6CI,7CI)
    • 5-Bromo-3-cyano-1H-indole
    • 5-Bromoindole-3-carbonitrile
    • 1H-Indole-3-carbonitrile, 5-bromo-
    • PubChem20277
    • KSC494E8N
    • 3-CYANO-5-BROMOINDOLE
    • ZPUQCVKBNRGSAP-UHFFFAOYSA-N
    • 5-Bromoindole-3-lindoleformonitrile
    • STK114336
    • FCH1317718
    • OR60067
    • SY057627
    • BC004
    • 5-Bromo-1H-indole-3-carbonitrile (ACI)
    • Indole-3-carbonitrile, 5-bromo- (6CI, 7CI)
    • DB-011417
    • SCHEMBL186728
    • J-517018
    • CS-W022319
    • MFCD04127133
    • ALBB-035496
    • 90271-86-6
    • AC-24843
    • AKOS000450265
    • DTXSID60394396
    • FS-2949
    • MDL: MFCD04127133
    • Inchi: 1S/C9H5BrN2/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-3,5,12H
    • InChI Key: ZPUQCVKBNRGSAP-UHFFFAOYSA-N
    • SMILES: N#CC1C2C(=CC=C(C=2)Br)NC=1

Computed Properties

  • Exact Mass: 219.96400
  • Monoisotopic Mass: 219.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 39.6

Experimental Properties

  • Density: 1.74
  • Boiling Point: 405.9℃ at 760 mmHg
  • Flash Point: 199.3°C
  • Refractive Index: 1.726
  • PSA: 39.58000
  • LogP: 2.80208

5-bromo-1H-indole-3-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-bromo-1H-indole-3-carbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetonitrile ;  rt; 2 h, 0 °C
1.2 Reagents: Dimethylformamide ;  0 °C; 1.5 h, 0 °C
Reference
Imidazo[2,1-b] [1,3,4]thiadiazoles with antiproliferative activity against primary and gemcitabine-resistant pancreatic cancer cells
Cascioferro, Stella ; Li Petri, Giovanna; Parrino, Barbara; Carbone, Daniela; Funel, Niccola; et al, European Journal of Medicinal Chemistry, 2020, 189,

Production Method 2

Reaction Conditions
1.1 Solvents: Acetonitrile ;  0 °C; 2 h, 0 °C
1.2 Reagents: Dimethylformamide ;  0 °C; 2 h, 0 °C
Reference
New thiazole nortopsentin analogues inhibit bacterial biofilm formation
Carbone, Anna; Parrino, Barbara; Cusimano, Maria Grazia; Spano, Virginia; Montalbano, Alessandra; et al, Marine Drugs, 2018, 16(8), 274/1-274/15

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonia ,  Oxygen Catalysts: Iron oxide (Fe2O3) (nitrogen doped graphene activated; supported on carbon) Solvents: 2-Methyl-2-butanol ,  Water ;  24 h, 1 bar, 40 °C
Reference
Stable and reusable nanoscale Fe2O3-catalyzed aerobic oxidation process for the selective synthesis of nitriles and primary amides
Murugesan, Kathiravan; Senthamarai, Thirusangumurugan; Sohail, Manzar; Sharif, Muhammad; Kalevaru, Narayana V.; et al, Green Chemistry, 2018, 20(1), 266-273

Production Method 4

Reaction Conditions
1.1 Reagents: Acetic acid ,  1-Nitropropane ,  Diammonium hydrogen phosphate ;  reflux
Reference
Conformationally restricted homotryptamines. Part 6: Indole-5-cycloalkyl methylamines as selective serotonin reuptake inhibitors
Ditta, Jonathan L.; Denhart, Derek J.; Deskus, Jeffrey A.; Epperson, James R.; Meng, Zhaoxing; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(10), 2948-2950

Production Method 5

Reaction Conditions
1.1 Solvents: Acetonitrile ;  rt; 2 h, 0 °C
1.2 Solvents: Dimethylformamide ;  0 °C; 1.5 h, 0 °C
Reference
2,6-Disubstituted imidazo[2,1-b][1,3,4]thiadiazole derivatives as potent Staphylococcal biofilm inhibitors
Cascioferro, Stella ; Parrino, Barbara; Petri, Giovanna Li; Cusimano, Maria Grazia; Schillaci, Domenico; et al, European Journal of Medicinal Chemistry, 2019, 167, 200-210

Production Method 6

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  -50 °C → -10 °C; 1.5 h, -10 °C; -10 °C → rt
1.2 Solvents: Water ;  30 min, 0 °C
Reference
Optimization, Structure-Activity Relationship, and Mode of Action of Nortopsentin Analogues Containing Thiazole and Oxazole Moieties
Guo, Jincheng; Hao, Yanan; Ji, Xiaofei; Wang, Ziwen ; Liu, Yuxiu; et al, Journal of Agricultural and Food Chemistry, 2019, 67(36), 10018-10031

Production Method 7

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sodium acetate ,  Hydroxyamine hydrochloride Solvents: Acetic acid ;  3.5 h, reflux; cooled
1.2 Reagents: Water ;  cooled
Reference
Synthesis of 1H-indole-3-carbonitrile derivatives
Yang, Yan-mei; Ge, Yu-hua, Huaxue Shiji, 2008, 30(5), 373-374

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ,  Water ;  16 h, 130 °C
Reference
Efficient construction of diverse 3-cyanoindoles under novel tandem catalysis
Wu, Jun; Liu, Jiabin; Zhou, Kerui; He, Zhenni; Wang, Qian; et al, Chemical Communications (Cambridge, 2020, 56(83), 12660-12663

Production Method 9

Reaction Conditions
1.1 Reagents: Ammonium carbonate ,  Oxygen Catalysts: Cupric chloride Solvents: Dimethyl sulfoxide ;  24 h, 1 atm, 110 °C
Reference
Copper-mediated C3-cyanation of indoles by the combination of amine and ammonium
Liu, Bin; Wang, Jiehui; Zhang, Bo; Sun, Yang; Wang, Lei; et al, Chemical Communications (Cambridge, 2014, 50(18), 2315-2317

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium formate ,  Hydroxyamine hydrochloride Solvents: Formic acid ;  3 h, 130 °C
Reference
Chemoselective Cu-catalyzed synthesis of diverse N-arylindole carboxamides, β-oxo amides and N-arylindole-3-carbonitriles using diaryliodonium salts
Kumar Mehra, Manish; Malik, Monika; Kumar, Bintu; Kumar, Dalip, Organic & Biomolecular Chemistry, 2021, 19(5), 1109-1114

Production Method 11

Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  Copper bromide (CuBr2) Solvents: Dimethylformamide ;  22 h, 130 °C
Reference
Pd(OAc)2-catalyzed C-H activation of indoles: A facile synthesis of 3-cyanoindoles
Reddy, B. V. Subba; Begum, Zubeda; Reddy, Y. Jayasudhan; Yadav, J. S., Tetrahedron Letters, 2010, 51(25), 3334-3336

5-bromo-1H-indole-3-carbonitrile Raw materials

5-bromo-1H-indole-3-carbonitrile Preparation Products

Additional information on 5-bromo-1H-indole-3-carbonitrile

Recent Advances in the Study of 5-Bromo-1H-Indole-3-Carbonitrile (CAS: 90271-86-6)

5-Bromo-1H-indole-3-carbonitrile (CAS: 90271-86-6) has emerged as a key structural motif in medicinal chemistry and drug discovery due to its versatile pharmacological properties. Recent studies have highlighted its potential as a privileged scaffold for the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthetic approaches, biological activities, and structure-activity relationships.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-bromo-1H-indole-3-carbonitrile derivatives via palladium-catalyzed cross-coupling reactions. The researchers optimized the reaction conditions using Buchwald-Hartwig amination, achieving yields up to 92% with excellent purity. This methodological advancement has significantly improved access to diverse analogs for biological evaluation, addressing previous challenges in the large-scale production of this compound.

In terms of biological activity, recent in vitro studies have revealed promising anticancer properties of 5-bromo-1H-indole-3-carbonitrile derivatives. A 2024 publication in Bioorganic Chemistry reported that specific analogs exhibited potent inhibitory activity against protein kinases involved in cancer cell proliferation, with IC50 values in the low micromolar range. Particularly noteworthy was the compound's selective inhibition of VEGFR-2, suggesting potential applications in anti-angiogenic therapy.

Structural modifications of the 5-bromo-1H-indole-3-carbonitrile core have yielded important insights into structure-activity relationships. Research indicates that the bromine substituent at the 5-position significantly enhances binding affinity to various biological targets compared to other halogen substitutions. Meanwhile, the cyano group at the 3-position appears crucial for maintaining optimal molecular interactions with key amino acid residues in target proteins.

Recent computational studies have provided deeper understanding of the molecular interactions of 5-bromo-1H-indole-3-carbonitrile with biological targets. Molecular docking simulations published in 2024 revealed that this scaffold preferentially binds to the ATP-binding sites of several kinases through hydrogen bonding and hydrophobic interactions. These findings are guiding the rational design of more potent and selective analogs for specific therapeutic applications.

The compound has also shown promise in antimicrobial applications. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that certain 5-bromo-1H-indole-3-carbonitrile derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA. The mechanism appears to involve inhibition of bacterial cell wall synthesis, offering potential for development as novel antibiotics.

Ongoing research is exploring the pharmacokinetic properties of 5-bromo-1H-indole-3-carbonitrile derivatives. Preliminary ADME studies indicate that the scaffold generally displays favorable metabolic stability and moderate oral bioavailability. Current optimization efforts focus on improving solubility while maintaining the desirable pharmacological properties of the core structure.

In conclusion, 5-bromo-1H-indole-3-carbonitrile continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its therapeutic potential across multiple disease areas. The compound's synthetic accessibility, combined with its diverse biological activities, positions it as an important building block for future drug discovery efforts. Further research is needed to advance promising derivatives through preclinical development and into clinical trials.

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